Cas no 2171820-12-3 (7-bromo-2-propylquinazoline-4-carboxylic acid)
7-bromo-2-propylquinazoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-2-propylquinazoline-4-carboxylic acid
- EN300-1267549
- 2171820-12-3
-
- Inchi: 1S/C12H11BrN2O2/c1-2-3-10-14-9-6-7(13)4-5-8(9)11(15-10)12(16)17/h4-6H,2-3H2,1H3,(H,16,17)
- InChI Key: DAVINFAVWMRZHU-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C(=O)O)=NC(CCC)=NC=2C=1
Computed Properties
- Exact Mass: 294.00039g/mol
- Monoisotopic Mass: 294.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 63.1Ų
7-bromo-2-propylquinazoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267549-1.0g |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1267549-50mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 50mg |
$1056.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-100mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 100mg |
$1106.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-250mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 250mg |
$1156.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-500mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 500mg |
$1207.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-1000mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 1000mg |
$1256.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-2500mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 2500mg |
$2464.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-5000mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 5000mg |
$3645.0 | 2023-10-02 | ||
| Enamine | EN300-1267549-10000mg |
7-bromo-2-propylquinazoline-4-carboxylic acid |
2171820-12-3 | 10000mg |
$5405.0 | 2023-10-02 |
7-bromo-2-propylquinazoline-4-carboxylic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 7-bromo-2-propylquinazoline-4-carboxylic acid
Professional Introduction to 7-bromo-2-propylquinazoline-4-carboxylic Acid (CAS No. 2171820-12-3)
7-bromo-2-propylquinazoline-4-carboxylic acid, a compound with the chemical formula C11H11N2O2Br, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its bromo and propyl substituents on the quinazoline core, which makes it a versatile scaffold for drug discovery and development. The presence of a carboxylic acid group at the 4-position enhances its reactivity, making it a valuable intermediate in synthesizing various pharmacologically active agents.
The chemical structure of 7-bromo-2-propylquinazoline-4-carboxylic acid imparts unique properties that are highly beneficial in medicinal chemistry. Quinazoline derivatives have been extensively studied due to their broad spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties. The bromine atom at the 7-position and the propyl group at the 2-position provide sites for further functionalization, allowing chemists to design molecules with enhanced potency and selectivity.
In recent years, there has been a surge in research focused on developing novel quinazoline-based drugs. One of the most notable areas of interest is in oncology, where quinazoline derivatives have shown promising results in preclinical studies. For instance, compounds similar to 7-bromo-2-propylquinazoline-4-carboxylic acid have been investigated for their ability to inhibit kinases involved in tumor growth and progression. These kinases, such as EGFR and Aurora kinases, are critical targets in cancer therapy.
The carboxylic acid moiety in 7-bromo-2-propylquinazoline-4-carboxylic acid allows for further derivatization through esterification or amidation reactions. These modifications can lead to the development of prodrugs or enhance solubility, which is crucial for oral bioavailability. Additionally, the carboxylic acid group can be used to form salts, which can improve the pharmacokinetic properties of the compound.
The synthesis of 7-bromo-2-propylquinazoline-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the bromination of a quinazoline derivative followed by propylation and subsequent carboxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.
In academic research, 7-bromo-2-propylquinazoline-4-carboxylic acid has been utilized as a key intermediate in the development of novel therapeutic agents. For example, researchers have explored its potential as a scaffold for designing inhibitors of bacterial enzymes that are involved in DNA replication and transcription. These inhibitors could lead to new antibiotics that target resistant strains of bacteria.
The pharmacological profile of quinazoline derivatives is influenced by their structural features. The bromine atom at the 7-position enhances binding affinity to certain biological targets by increasing electronic density and providing a site for hydrogen bonding interactions. The propyl group at the 2-position contributes to steric hindrance, which can modulate receptor binding and improve selectivity over off-target proteins.
The role of computational chemistry in designing derivatives of 7-bromo-2-propylquinazoline-4-carboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet lab experiments. This approach has significantly reduced the time and cost associated with drug discovery pipelines.
In clinical trials, quinazoline-based compounds have demonstrated efficacy in treating various diseases beyond cancer. For instance, some derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The versatility of quinazoline scaffolds makes them attractive for addressing multiple therapeutic areas simultaneously.
The future directions for research on 7-bromo-2-propylquinazoline-4-carboxylic acid and its derivatives are vast. Exploring new synthetic methodologies, investigating novel biological targets, and optimizing pharmacokinetic properties are key areas that will drive future advancements. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning will likely accelerate the discovery process.
In conclusion, 7-bromo-2-propylquinazoline-4-carboxylic acid represents a significant compound in pharmaceutical chemistry with immense potential for drug development. Its unique structural features make it a valuable scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly play a crucial role in the next generation of therapeutics.
2171820-12-3 (7-bromo-2-propylquinazoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)